Cas no 14497-27-9 (5-Propylfuran-2-carbaldehyde)

• Product Name: 5-Propylfuran-2-carbaldehyde
• CAS No: 14497-27-9
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• MDL: MFCD08144844
• CID: 120458
• PubChem ID: 6502009
• Update Time: 2025-05-26

5-Propylfuran-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Propylfuran-2-carbaldehyde
• 2-Furancarboxaldehyde,5-propyl-
• 5-propyl-2-furaldehyde(SALTDATA: FREE)
• 5-propyl-2-Furancarboxaldehyde
• 5-PROPYL-FURAN-2-CARBALDEHYDE
• 2-formyl-5-n-propylfuran
• 2-Furancarboxaldehyde,5-propyl
• 5-Propyl-2-furaldehyde
• 5-propylfuryl-2-carboxaldehyde
• ASISCHEM D29295
• 2-Furancarboxaldehyde, 5-propyl-
• VRUAYAKBONDNBE-UHFFFAOYSA-N
• MFCD08144844
• AKOS000296100
• BS-35724
• 5-Propyl-furan-2-carbaldehyde, AldrichCPR
• SB61927
• SCHEMBL8640022
• 14497-27-9
• DTXSID80424689
• 5-propylfurfural

• MDL： MFCD08144844
• Inchi： 1S/C8H10O2/c1-2-3-7-4-5-8(6-9)10-7/h4-6H,2-3H2,1H3
• InChI Key： VRUAYAKBONDNBE-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1CCC

Computed Properties

• Exact Mass: 138.06800
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 221.6°C at 760 mmHg
• Flash Point: 76.1°C
• Refractive Index: 1.504
• PSA: 30.21000
• LogP: 2.04460

5-Propylfuran-2-carbaldehyde Security Information

• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-Propylfuran-2-carbaldehyde

5-Propylfuran-2-carbaldehyde (CAS 14497-27-9): A Versatile Flavor and Fragrance Compound

5-Propylfuran-2-carbaldehyde (CAS 14497-27-9) is an organic compound belonging to the furan family, characterized by its distinctive aroma and wide range of applications in the flavor and fragrance industry. This compound, also known as 5-propyl-2-furaldehyde, has gained significant attention due to its unique chemical properties and versatility in various formulations. With the increasing demand for natural and synthetic flavoring agents, 5-Propylfuran-2-carbaldehyde has emerged as a key ingredient in food, cosmetics, and pharmaceutical products.

The molecular structure of 5-Propylfuran-2-carbaldehyde consists of a furan ring substituted with a propyl group at the 5-position and an aldehyde functional group at the 2-position. This configuration contributes to its fruity, nutty aroma, making it particularly valuable in creating complex flavor profiles. Recent trends in the food industry show growing interest in sustainable flavor compounds, and 5-Propylfuran-2-carbaldehyde fits well within this category due to its potential for green synthesis methods.

In the fragrance sector, 5-Propylfuran-2-carbaldehyde is prized for its ability to enhance woody and caramel notes in perfumes and personal care products. As consumers increasingly seek long-lasting and unique scent profiles, this compound has become more prominent in premium fragrance formulations. The global market for furan derivatives in perfumery is expected to grow significantly, with 5-Propylfuran-2-carbaldehyde playing an important role in this expansion.

From a chemical perspective, 5-Propylfuran-2-carbaldehyde exhibits interesting reactivity patterns that make it valuable for organic synthesis. The aldehyde group is particularly reactive, allowing for various transformations that can lead to more complex molecules. Researchers are currently exploring its potential as a building block for pharmaceutical intermediates, especially in the development of novel therapeutic compounds.

The production of 5-Propylfuran-2-carbaldehyde has evolved to meet increasing quality and purity demands. Modern synthesis methods focus on catalytic processes that improve yield and reduce environmental impact. These advancements align with the chemical industry's shift toward greener production methods, a topic that has gained considerable attention in recent years.

Analytical characterization of 5-Propylfuran-2-carbaldehyde typically involves techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent purity requirements for use in food and cosmetic applications. Quality control is particularly important given the compound's role in flavor enhancement and fragrance formulation.

In food applications, 5-Propylfuran-2-carbaldehyde contributes to the flavor profiles of various products, including baked goods, confectionery items, and beverages. Its ability to impart caramel-like notes makes it especially valuable in products where these flavor characteristics are desired. The compound's stability under different processing conditions adds to its utility in food manufacturing.

The safety profile of 5-Propylfuran-2-carbaldehyde has been extensively studied, with regulatory bodies establishing guidelines for its use in consumer products. When used within recommended concentrations, it is considered safe for its intended applications. Ongoing research continues to evaluate its toxicological properties to ensure compliance with evolving safety standards.

Market trends indicate growing demand for specialty flavor compounds like 5-Propylfuran-2-carbaldehyde, particularly in regions with expanding food and beverage industries. Asia-Pacific markets are showing particularly strong growth, driven by changing consumer preferences and increasing disposable incomes. This regional demand is influencing global production and distribution patterns for furan-based flavor compounds.

Future research directions for 5-Propylfuran-2-carbaldehyde include exploring its potential in biocatalytic production and investigating novel applications in functional foods. The compound's unique chemical properties suggest it may have untapped potential in areas beyond its current uses. As analytical techniques advance, researchers may discover additional valuable characteristics of this versatile molecule.

For formulators working with 5-Propylfuran-2-carbaldehyde, understanding its solubility characteristics and compatibility with other ingredients is crucial for optimal performance. The compound typically shows good solubility in common organic solvents, which facilitates its incorporation into various product matrices. Stability studies have demonstrated its robustness under typical storage conditions.

The economic aspects of 5-Propylfuran-2-carbaldehyde production are influenced by factors such as raw material availability and process efficiency. Manufacturers are continually optimizing production methods to maintain competitiveness in the global market. Pricing trends reflect the compound's position as a specialty chemical with specific, high-value applications.

From a regulatory standpoint, 5-Propylfuran-2-carbaldehyde is generally recognized as safe when used appropriately in food and cosmetic applications. However, formulators must stay informed about regional regulations that may affect its use in specific markets. Compliance with REACH regulations and other international standards is essential for global distribution.

In conclusion, 5-Propylfuran-2-carbaldehyde (CAS 14497-27-9) represents an important member of the furan chemical family with diverse applications across multiple industries. Its unique sensory properties, combined with interesting chemical characteristics, ensure its continued relevance in flavor and fragrance formulation. As research progresses and market demands evolve, this compound is likely to maintain its position as a valuable tool for product developers seeking to create distinctive sensory experiences.